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Compound of Interest

Compound Name: Brutieridin

Cat. No.: B10837292

Disclaimer: No official Safety Data Sheet (SDS) for pure Brutieridin is currently available in the
public domain. The following guidance is based on the known properties of Brutieridin as a
flavanone glycoside found in bergamot orange juice and general safety protocols for handling
natural product compounds of unknown toxicity in a laboratory setting.[1][2] Researchers
should always conduct a thorough risk assessment before beginning any experiment.

Brutieridin is a flavanone glycoside discovered in bergamot orange juice, which has been
noted for its statin-like properties in preclinical research.[1][2] While it is a naturally occurring
compound, appropriate safety measures are essential during handling in a concentrated or
purified form within a laboratory environment.

Physicochemical Properties of Brutieridin
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Property

Value

Chemical Formula

C34H42019

Molar Mass 754.691 g-mol—*
Likely an off-white to yellowish powder (in solid
Appearance
form)
N Soluble in solvents like methanol, as indicated
Solubility _ _ _ _
by its extraction and isolation procedures.[2]
Sensitive to heat; significant degradation can
. occur at temperatures exceeding 80°C.[2] Can
Stability

undergo hydrolysis under acidic or basic

conditions.[2]

Operational Plan and Safety Procedures

This section provides a step-by-step guide for the safe handling and disposal of Brutieridin in

a research setting.

1. Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, a cautious approach to PPE is recommended. The

following PPE should be worn at all times when handling Brutieridin, especially in its pure,

solid form.

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves).[3]

o Eye Protection: Use safety glasses with side shields or chemical safety goggles.[4][5][6]

» Body Protection: A standard laboratory coat is required. For procedures that may generate

dust, disposable coveralls are recommended.[6]

» Respiratory Protection: If there is a risk of aerosol or dust formation (e.g., when weighing or

transferring powder), work in a fume hood or use an appropriate respirator (e.g., N95).[6]

N

. Handling Procedures
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» Receiving and Storage: Upon receipt, inspect the container for any damage. Store in a cool,
dry, and well-ventilated area, away from direct sunlight and heat to prevent degradation.[2]

» Weighing and Transferring:

o Conduct all manipulations of solid Brutieridin that may generate dust within a chemical
fume hood or a ventilated balance enclosure.

o Use appropriate tools (e.g., spatulas) for transferring the powder.
o Close the container tightly after use to prevent contamination and absorption of moisture.
e Dissolving:

o When preparing solutions, add the solid Brutieridin to the solvent slowly to avoid
splashing.

o If the solvent is volatile or flammable, ensure all work is performed in a fume hood and
away from ignition sources.

3. Disposal Plan

o Waste Generation: All disposable materials that have come into contact with Brutieridin,
such as gloves, weighing papers, and pipette tips, should be considered chemical waste.

o Waste Collection:
o Collect solid waste in a dedicated, labeled, and sealed container.

o Collect liquid waste containing Brutieridin in a separate, labeled, and sealed waste
container. Do not mix with incompatible waste streams.

» Final Disposal: Dispose of all waste in accordance with local, state, and federal regulations
for chemical waste. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Experimental Protocols Cited
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The primary experimental protocol found for Brutieridin is its isolation from bergamot fruit
extract.

Isolation of Brutieridin via Semi-Preparative HPLC[7]

o Sample Preparation: A dried bergamot fruit extract (BFE) is dissolved in a suitable solvent,
such as methanol, to a concentration of approximately 50 mg/mL.[7]

o Chromatography System: A semi-preparative High-Performance Liquid Chromatography
(HPLC) system is used, equipped with a C18 column.[7]

* Mobile Phase: A common mobile phase for separating flavonoid glycosides consists of a
gradient of water with a small percentage of acid (e.g., 0.2% formic acid) and an organic
solvent like acetonitrile or methanol.[7]

o Separation: The dissolved BFE sample is injected into the HPLC system. The gradient of the
mobile phase is adjusted over time to separate the different components of the extract.

» Detection and Collection: A detector (e.g., a photodiode array detector) is used to monitor the
separation. Fractions corresponding to the Brutieridin peak are collected as they elute from
the column.

o Purity Analysis: The purity of the collected fractions is then confirmed using analytical HPLC
and mass spectrometry.

Visualizations
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Caption: PPE and safety workflow for handling Brutieridin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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